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Compound of Interest

Compound Name: N-Cyclohexylformamide
CAS No.: 766-93-8
Cat. No.: B146473

Get Quote

& J

Reference ID: NCF-PUR-001 Last Updated: 2025-10-24 Department: Process Chemistry &
Purification Support Status: Active[1][2][3]

Technical Overview & Physical Constraints

Before initiating any purification workflow, you must verify the physical state of your material.[1]
[2] There is significant confusion in online databases between N-Cyclohexylformamide (NCF)
and N-Cyclohexyl-2-pyrrolidone (CHP).[1][2]

Crucial Distinction:
e N-Cyclohexylformamide (NCF): Solid at room temperature (MP: 36—41 °C).[4]
¢ N-Cyclohexyl-2-pyrrolidone (CHP): Liquid at room temperature (MP: ~12 °C).[1][2]

Target Compound Properties (NCF):
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Property Value Operational Implication

CAS 766-93-8 Verify against label.[1][2]

Risk of freezing in condensers.

Requires warm water

Melting Point 36-41 °C ) ) )
circulation (>45°C) during
distillation.

Do NOT distill at atmospheric
- ) pressure. Atmospheric BP is
Boiling Point 137-138 °C @ 10 mmHg

>260°C, leading to rapid

thermal decomposition.[1][2]

Soluble in DCM, Chloroform,
Solubility Methanol.[1][2] Low solubility
in water.[1][2][5]

Allows for aqueous extraction
workflows.[1][2]

Diagnhostic Module: What is contaminating your
NCF?

Use this module to identify the specific impurity profile before selecting a purification method.[1]

[2]
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Symptom

Probable Impurity

Diagnostic Signal (1H NMR
1 GC)

Fishy / Ammonia Odor

Cyclohexylamine (Starting

NMR: Multiplet ~2.6 ppm (CH-
NH2).[1] GC: Short retention

material) )
time peak.
NMR: Singlet ~8.0-8.2 ppm
Pungent / Acrid Odor Formic Acid (highly dependent on

solvent/pH).[1]

Foul / "Rotten" Odor

Cyclohexyl Isocyanide
(Dehydration byproduct)

IR: Strong band at ~2140
cm~1,[1] Distinct, nausea-
inducing smell even at ppm
levels.[1][2]

White Precipitate

Dicyclohexylurea (Thermal

degradation)

Insoluble in most organic

solvents; appears as turbidity.

[1]

Purification Protocols
Protocol A: The "Gold Standard" (Extraction + Vacuum

Distillation)

Recommended for: Crude reaction mixtures containing >5% impurities or significant amine

content.[1][2]

The Logic: NCF is a neutral amide.[1][2] The most common impurity, Cyclohexylamine, is a

base.[1][2] We ultilize this pKa difference to wash the amine into the aqueous phase using

dilute acid.[1][2] We then distill the neutral organic phase under high vacuum.[1][2]

Step-by-Step Workflow:

¢ Dissolution:

o If your NCF is solid/semi-solid, dissolve it in Dichloromethane (DCM) or Chloroform

(approx. 510 mL solvent per gram of NCF).[1][2]
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o Note: Do not use Diethyl Ether (solubility may be insufficient).[1][2]

Acid Wash (Amine Removal):
o Wash the organic layer twice with 5% HCI (aq).[1][2]
o Mechanism:[1][3][6][7]

(Water soluble salt).[1][2]

o Validation: Check the pH of the aqueous waste; it must remain acidic (pH < 2).[1][2]
Neutralization & Drying:

o Wash the organic layer once with Saturated NaHCOs (removes formic acid traces).[1][2]
o Wash once with Brine.[1][2]

o Dry over Anhydrous MgSOa for 20 minutes. Filter.

Solvent Removal:

o Concentrate on a Rotary Evaporator.[1][2][7] Bath Temp: 35°C.

o Result: You will obtain a crude off-white solid.[1][2]

High-Vacuum Distillation (Critical Step):

[e]

Setup a short-path distillation apparatus.

[e]

Condenser Fluid: Circulate warm water (45-50°C).[1][2] Do not use cold tap water, or the
product will crystallize and block the condenser, creating a pressure hazard.[1][2]

[e]

Pressure: < 10 mmHg (High vacuum essential).[1][2]

o

Collection: Collect the fraction boiling at 137-140°C (at 10 mmHg).
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Figure 1: Chemical separation logic for removing basic impurities from neutral NCF.
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Protocol B: Recrystallization (Alternative)

Recommended for: Material that is already >95% pure but slightly colored.[1][2]
» Solvent System: Boiling Hexane/Ethyl Acetate (10:1) or Diisopropyl Ether.[1][2]
e Process:

o Dissolve NCF in the minimum amount of boiling solvent.[1][2]

o If colored impurities persist, add Activated Charcoal, stir for 5 mins, and filter while hot
(use a pre-heated funnel to prevent premature crystallization).

o Allow to cool slowly to Room Temperature, then to 4°C.

e Filtration: Collect crystals via vacuum filtration.[1][2] Wash with cold Hexane.

Troubleshooting & FAQs
Q: My product solidifies inside the distillation
condenser. What do | do?

A: This is the most common error. NCF melts at ~40°C. If your condenser water is 15°C, the
vapor will freeze on contact, plugging the path and potentially causing an explosion due to
pressure buildup.[1][2] Fix:

o Stop the heat immediately.[1][2]
e Switch the condenser coolant to a recirculating heater set to 50°C.

 If you don't have a heater, use a heat gun to gently warm the condenser glass (carefully!) or
use an air condenser (no liquid coolant) if the vacuum is strong enough.[1][2]

Q: The product has a persistent "rotten” smell even after
distillation.

A: You likely have Cyclohexyl Isocyanide contamination.[1][2] This byproduct has an extremely
low odor threshold.[1][2] Fix: Wash the equipment (and the crude material dissolved in solvent)
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with 5% Methanolic Sulfuric Acid.[1][2][3] The acid catalyzes the hydrolysis of the isocyanide
back into the amine/formamide, destroying the odor.[1][2] Follow this with the standard Protocol
A extraction.[1][2]

Q: Can | distill this at atmospheric pressure?

A:Absolutely not. At 760 mmHg, the boiling point would theoretically exceed 260°C. Long
before reaching this temperature, NCF will decompose (dehydrate) into cyclohexyl isocyanide
or hydrolyze.[1][2] You must use a vacuum pump capable of <20 mmHg.[1][2]

Q: My yield is lower than expected after Acid Wash.

A: NCF is an amide and is susceptible to hydrolysis under strong acidic conditions and high
heat.[1][2] Fix:

e Use cold dilute HCI (0.5M to 1M).[1][2]
o Perform the wash quickly (do not let the layers sit for hours).[1][2]

o Ensure you neutralize the organic layer with Bicarbonate immediately after the acid wash.[1]

[2]
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e Organic Syntheses, Coll.[1][2][3] Vol. 5, p. 300 (1973); Vol. 41, p. 13 (1961).[1][2]
Preparation of N-Cyclohexylformamide via Ethyl Formate.[1][2][3][1]

» Sigma-Aldrich (Merck).[1][2] N-Cyclohexylformamide Product Specification & Physical
Properties.[1][2][4][8][9][10]

e PubChem Database. Compound Summary: N-Cyclohexylformamide (CID 13017).[1][2][1]

e PrepChem. Synthesis and Distillation Data for N-Cyclohexylformamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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